Cas no 136818-44-5 (2-Propenoic acid, 2-azido-3-(2-methoxyphenyl)-, methyl ester)

2-Propenoic acid, 2-azido-3-(2-methoxyphenyl)-, methyl ester structure
136818-44-5 structure
Product Name:2-Propenoic acid, 2-azido-3-(2-methoxyphenyl)-, methyl ester
CAS No:136818-44-5
MF:C11H11N3O3
MW:233.223342180252
CID:1241452
PubChem ID:122172552
Update Time:2025-04-20

2-Propenoic acid, 2-azido-3-(2-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-azido-3-(2-methoxyphenyl)-, methyl ester
    • BS-9831
    • AKOS037649430
    • 136818-44-5
    • methyl (2Z)-2-azido-3-(2-methoxyphenyl)acrylate
    • Methyl (E)-2-azido-3-(2-methoxyphenyl)prop-2-enoate
    • Inchi: 1S/C11H11N3O3/c1-16-10-6-4-3-5-8(10)7-9(13-14-12)11(15)17-2/h3-7H,1-2H3/b9-7+
    • InChI Key: XECKYEHLURGTFJ-VQHVLOKHSA-N
    • SMILES: O(C)C1C=CC=CC=1/C=C(\C(=O)OC)/N=[N+]=[N-]

Computed Properties

  • Exact Mass: 233.08013
  • Monoisotopic Mass: 233.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • PSA: 84.29
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